Cas no 1183990-60-4 (2-Amino-5-(3,5-difluorophenyl)thiazole)

• Product Name: 2-Amino-5-(3,5-difluorophenyl)thiazole
• CAS No: 1183990-60-4
• MF: C₉H₆F₂N₂S
• MW: 212.22
• CID: 5075716
• Update Time: 2026-03-01

2-Amino-5-(3,5-difluorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,5-difluorophenyl)thiazole
• 2-Thiazolamine, 5-(3,5-difluorophenyl)-
• 5-(3,5-Difluorophenyl)thiazol-2-amine

• Inchi： 1S/C9H6F2N2S/c10-6-1-5(2-7(11)3-6)8-4-13-9(12)14-8/h1-4H,(H2,12,13)
• InChI Key： VDTUYYZODAUHOI-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(F)=CC(F)=C2)=CN=C1N

Additional information on 2-Amino-5-(3,5-difluorophenyl)thiazole

Introduction to 2-Amino-5-(3,5-difluorophenyl)thiazole (CAS No. 1183990-60-4)

2-Amino-5-(3,5-difluorophenyl)thiazole, identified by its Chemical Abstracts Service (CAS) number 1183990-60-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a scaffold that is widely recognized for its biological activity and utility in drug development. The presence of amino and difluorophenyl substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of 2-Amino-5-(3,5-difluorophenyl)thiazole consists of a central thiazole ring, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The amino group (-NH₂) is attached to the second carbon atom of the thiazole ring, while the 3,5-difluorophenyl group is linked to the fifth carbon atom. This specific arrangement of functional groups contributes to the compound's potential reactivity and interaction with biological targets.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of fluorine atoms into aromatic rings, as seen in 2-Amino-5-(3,5-difluorophenyl)thiazole, enhances the compound's metabolic stability and binding affinity to biological receptors. This modification is particularly valuable in drug design, as it can improve pharmacokinetic profiles and reduce susceptibility to degradation by enzymes.

Current research in the field of medicinal chemistry has highlighted the therapeutic potential of 2-Amino-5-(3,5-difluorophenyl)thiazole. Studies have demonstrated that thiazole-based compounds can modulate various cellular pathways by interacting with enzymes and receptors involved in disease processes. For instance, derivatives of thiazole have been shown to inhibit kinases and other enzymes that play a role in cancer progression. The difluorophenyl moiety in 2-Amino-5-(3,5-difluorophenyl)thiazole may further enhance its ability to bind to these targets by improving lipophilicity and reducing polar surface area.

One of the most compelling aspects of 2-Amino-5-(3,5-difluorophenyl)thiazole is its versatility in synthetic chemistry. The presence of both an amino group and a reactive aromatic ring provides multiple sites for functionalization, allowing chemists to design analogs with tailored properties. This flexibility has enabled researchers to explore various modifications aimed at optimizing biological activity and pharmacological efficacy. For example, coupling this compound with other heterocycles or appending additional substituents can yield novel derivatives with enhanced therapeutic potential.

The synthesis of 2-Amino-5-(3,5-difluorophenyl)thiazole typically involves multi-step organic reactions, starting from commercially available precursors such as 3,5-difluorobenzaldehyde and thiourea. The reaction sequence often includes condensation steps to form the thiazole core, followed by functional group transformations to introduce the amino group at the appropriate position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities.

From a computational chemistry perspective, 2-Amino-5-(3,5-difluorophenyl)thiazole has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For instance, computational analyses have revealed that the difluorophenyl group plays a crucial role in stabilizing interactions with proteins by forming hydrophobic pockets or participating in π-stacking interactions.

The pharmacokinetic properties of 2-Amino-5-(3,5-difluorophenyl)thiazole are also of considerable interest. In vitro studies have shown that this compound exhibits reasonable solubility and stability under physiological conditions, which are essential factors for drug development. Additionally, preliminary toxicity assessments have indicated that it is well-tolerated at moderate concentrations, suggesting its potential for further clinical investigation.

Future directions in research on 2-Amino-5-(3,5-difluorophenyl)thiazole include exploring its mechanisms of action in vivo and evaluating its efficacy in animal models of disease. By understanding how this compound interacts with biological systems at a molecular level, researchers can identify opportunities for optimization and development into novel therapeutic agents. Furthermore, interdisciplinary approaches combining experimental synthesis with computational modeling will likely accelerate progress in this area.

In conclusion,2-Amino-5-(3,5-difluorophenyl)thiazole (CAS No. 1183990-60-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer advantages in terms of reactivity, bioavailability, and target interaction potential. As research continues to uncover new applications for thiazole derivatives,2-Amino-5-(3,5-difluorophenyl)thiazole is poised to play an important role in the development of next-generation drugs across various therapeutic areas.